Cas no 1197193-10-4 (2-(4-Methyl-1-piperazinyl)-4-(methylsulfonyl)benzoic acid)

• Product Name: 2-(4-Methyl-1-piperazinyl)-4-(methylsulfonyl)benzoic acid
• CAS No: 1197193-10-4
• MF: C₁₃H₁₈N₂O₄S
• MW: 298.358022212982
• MDL: MFCD13191616
• CID: 1056238
• PubChem ID: 53429571
• Update Time: 2025-04-20

2-(4-Methyl-1-piperazinyl)-4-(methylsulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methylpiperazin-1-yl)-4-(methylsulfonyl)benzoic acid
• 2-(4-Methyl-1-piperazinyl)-4-(methylsulfonyl)benzoic Acid
• 2-(4-methylpiperazin-1-yl)-4-methylsulfonylbenzoic acid
• 5230AJ
• TRA0098620
• SY006927
• AX8173884
• 4-METHANESULFONYL-2-(4-METHYLPIPERAZIN-1-YL)BENZOIC ACID
• AC1426
• CS-0316624
• CS-11146
• Benzoic acid, 2-(4-methyl-1-piperazinyl)-4-(methylsulfonyl)-
• MFCD13191616
• 1197193-10-4
• AKOS022183577
• DB-061614
• 2-(4-Methyl-1-piperazinyl)-4-(methylsulfonyl)benzoic acid

• MDL： MFCD13191616
• Inchi： 1S/C13H18N2O4S/c1-14-5-7-15(8-6-14)12-9-10(20(2,18)19)3-4-11(12)13(16)17/h3-4,9H,5-8H2,1-2H3,(H,16,17)
• InChI Key： AFDDQQRUJDNNQM-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=C(C(=O)O)C(=C1)N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 298.09900
• Monoisotopic Mass: 298.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.3
• XLogP3: -1.7

Experimental Properties

• PSA: 86.30000
• LogP: 1.62380